Cas no 183268-98-6 (1H-Pyrrole-2-carboxylicacid, 5-ethyl-1-methyl-4-nitro-)

1H-Pyrrole-2-carboxylicacid, 5-ethyl-1-methyl-4-nitro- structure
183268-98-6 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 5-ethyl-1-methyl-4-nitro-
CAS No:183268-98-6
MF:C8H10N2O4
MW:198.176002025604
CID:114033
PubChem ID:820845
Update Time:2025-04-18

1H-Pyrrole-2-carboxylicacid, 5-ethyl-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 5-ethyl-1-methyl-4-nitro-
    • 5-ethyl-1-methyl-4-nitropyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylicacid,5-ethyl-1-methyl-4-nitro-(9CI)
    • 183268-98-6
    • 5-Ethyl-1-methyl-4-nitro-1H-pyrrole-2-carboxylic acid
    • AKOS006346034
    • DTXSID40356250
    • Inchi: 1S/C8H10N2O4/c1-3-5-6(10(13)14)4-7(8(11)12)9(5)2/h4H,3H2,1-2H3,(H,11,12)
    • InChI Key: ROGUNCBUQPWHNZ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(=C(CC)N1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 198.06405680g/mol
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88Ų
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